[3-[(4-Bromopyrazol-1-yl)methyl]azetidin-1-yl]-pyrazin-2-ylmethanone

• IUPAC Name: [3-[(4-bromopyrazol-1-yl)methyl]azetidin-1-yl]-pyrazin-2-ylmethanone
• InChI: InChI=1S/C12H12BrN5O/c13-10-3-16-18(8-10)7-9-5-17(6-9)12(19)11-4-14-1-2-15-11/h1-4,8-9H,5-7H2
• InChI Key: NYJFHSUSPIMNLK-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=NC=CN=C2)CN3C=C(C=N3)Br
• Molecular Formula: C12H12BrN5O
• Molecular Weight: 322.16 g/mol

Description

The compound “[3-[(4-Bromopyrazol-1-yl)methyl]azetidin-1-yl]-pyrazin-2-ylmethanone” is a complex organic molecule that contains several functional groups, including a bromopyrazole, an azetidine ring, and a pyrazinone.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the bromopyrazole and azetidine rings, as well as the pyrazinone group. These groups would likely confer specific physical and chemical properties to the molecule.

Chemical Reactions Analysis

The bromopyrazole group in the molecule could potentially undergo various reactions, such as nucleophilic substitution or coupling reactions. The azetidine ring could also participate in ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the bromine atom could increase the compound’s molecular weight and could also affect its reactivity.

Future Directions

The study of novel pyrazole derivatives is a promising area of research in medicinal chemistry. Future research could focus on synthesizing this compound and studying its biological activity. Additionally, computational studies could be performed to predict its properties and potential biological targets.